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Compound of Interest

Compound Name: 2,3-Dibromopropanal

Cat. No.: B1202901 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2,3-
Dibromopropanal, tailored for laboratory and research professionals. Adherence to these

procedures is critical for ensuring personnel safety and environmental compliance.

Understanding the Hazards
2,3-Dibromopropanal is a hazardous chemical with multiple risk factors. It is classified as a

flammable liquid and vapor, is harmful if swallowed, causes skin irritation, and is toxic to

aquatic life with long-lasting effects. It is imperative to handle this substance with care, utilizing

appropriate personal protective equipment in a controlled environment.

Hazard Summary

Hazard Classification Description

Flammable Liquid Category 3 Flammable Liquid and Vapor.

Acute Oral Toxicity Harmful if swallowed.

Skin Irritation Causes skin irritation.

Aquatic Toxicity Toxic to aquatic life with long-lasting effects.

Carcinogenicity Suspected of causing cancer.

Respiratory Irritation May cause respiratory irritation.
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Chemical and Physical Properties

Property Value

Molecular Formula C₃H₄Br₂O[1]

Molecular Weight 215.89 g/mol [2]

Boiling Point 167 °C (333 °F)

Melting Point -34 °C (-29 °F)

Density 1.989 g/cm³ at 25 °C (77 °F)

Flash Point 81 °C (178 °F)[3]

Required Personal Protective Equipment (PPE)
To mitigate exposure risks, the following PPE must be worn when handling 2,3-
Dibromopropanal:

Hand Protection: Wear suitable chemical-resistant gloves.

Eye/Face Protection: Use chemical splash goggles and a face shield[4][5].

Skin and Body Protection: A fully buttoned lab coat is required. For significant quantities or in

case of spills, flame-retardant antistatic protective clothing is recommended.

Respiratory Protection: All handling of 2,3-Dibromopropanal should occur within a certified

laboratory chemical fume hood to avoid inhalation of vapors[3][6].

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent harm and

environmental contamination.

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area. Ensure

the area is well-ventilated, preferably within a chemical fume hood[7].
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Eliminate Ignition Sources: Remove all sources of ignition, such as open flames, sparks, and

hot surfaces[4][5][7]. Use only non-sparking tools for cleanup[5][7].

Containment: Absorb the spill with an inert, dry material like sand, silica gel, or a universal

binder[4][5]. Do not use combustible materials like sawdust.

Collection: Carefully collect the absorbed material and place it into a suitable, sealable, and

properly labeled container for hazardous waste disposal[4][5][6].

Decontamination: Clean the spill area thoroughly with soap and water.

Reporting: Report the spill to your institution's Environmental Health & Safety (EHS) office.

Waste Disposal Procedure
2,3-Dibromopropanal must be disposed of as hazardous waste in accordance with all local,

state, and federal regulations. Do not dispose of this chemical down the drain or in regular

trash[8].

Step 1: Waste Classification 2,3-Dibromopropanal is a halogenated organic compound

because it contains bromine[9][10]. As such, it must be segregated into a designated

"Halogenated Organic Waste" stream[9][10].

Step 2: Waste Collection and Storage

Container: Use a designated, compatible, and clearly labeled hazardous waste container for

halogenated organic liquids[6]. The container must have a secure, tight-fitting lid to prevent

leakage or evaporation[6].

Labeling: Attach a completed hazardous waste label to the container as soon as the first

drop of waste is added. The label must include the full chemical name ("2,3-
Dibromopropanal") and a clear indication of the hazards (e.g., "Flammable," "Toxic").

Segregation: Store the waste container in a designated satellite accumulation area. It is

crucial to segregate it from incompatible materials, especially strong bases, acids, oxidizing

agents, and metals[5][6].
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Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a leak.

Step 3: Arranging for Disposal

Contact EHS: Once the waste container is full or is no longer being added to, contact your

institution's Environmental Health & Safety (EHS) office to arrange for a hazardous waste

pickup.

Documentation: Complete any necessary waste pickup forms or logs as required by your

institution.

Below is a diagram outlining the logical workflow for the proper disposal of 2,3-
Dibromopropanal.
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Caption: Workflow for the safe disposal of 2,3-Dibromopropanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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